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Compound of Interest

Compound Name: 11-Dehydroxyisomogroside V

Cat. No.: B15595765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 11-

Deoxyisomogroside V, a cucurbitane triterpene glycoside isolated from the fruit of Siraitia

grosvenorii (Luo Han Guo). The information presented is compiled from detailed spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray

Ionization Mass Spectrometry (HR-ESI-MS), as reported in scientific literature.

Introduction
11-Deoxyisomogroside V is a minor cucurbitane glycoside found in the intensely sweet fruit of

Siraitia grosvenorii.[1] The structural characterization of such compounds is crucial for

understanding their sensory properties, potential pharmacological activities, and for quality

control of natural sweetener products derived from this plant. This document details the key

spectroscopic data and the experimental protocols used for the isolation and identification of

11-Deoxyisomogroside V.

Spectroscopic Data
The structural elucidation of 11-Deoxyisomogroside V was achieved through extensive 1D and

2D NMR spectroscopy and HR-ESI-MS.[1] The complete ¹H and ¹³C NMR assignments were

determined through COSY, TOCSY, HSQC, and HMBC experiments.[1]

Mass Spectrometry Data
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High-resolution mass spectrometry confirmed the molecular formula of 11-Deoxyisomogroside

V.

Parameter Value

Molecular Formula C₆₀H₁₀₂O₂₈

Ionization Mode ESI

Mass-to-charge ratio (m/z) 1269.6488 [M-H]⁻

Calculated Mass 1269.6484

NMR Spectroscopic Data
The ¹H and ¹³C NMR spectral data for 11-Deoxyisomogroside V, recorded in pyridine-d₅, are

presented in the table below.
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Position δC (ppm) δH (ppm), mult. (J in Hz)

Aglycone

1 38.9 1.15, m; 1.05, m

2 27.9 1.95, m; 1.85, m

3 88.8 3.35, dd (11.5, 4.5)

4 39.9 1.55, m

5 56.1 1.18, m

6 76.8 4.45, br s

7 76.9 4.15, d (8.0)

8 51.5 2.15, m

9 50.1 2.25, m

10 38.1 -

11 29.9 1.85, m; 1.75, m

12 71.9 4.25, t (8.0)

13 49.9 -

14 48.1 1.65, m

15 32.1 2.10, m; 1.95, m

16 30.1 2.05, m; 1.85, m

17 40.1 1.75, m

18 20.1 1.12, s

19 19.9 1.25, s

20 35.9 1.85, m

21 28.1 1.35, s

22 35.1 1.95, m; 1.85, m
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23 68.1 4.55, t (8.0)

24 77.1 4.35, d (8.0)

25 70.9 4.10, m

26 28.9 1.45, s

27 29.1 1.50, s

28 29.5 1.38, s

29 29.8 1.42, s

30 18.1 1.08, s

Glc I (β-D-glucosyl at C-3)

1' 105.1 4.95, d (7.5)

2' 83.1 4.35, t (8.0)

3' 78.1 4.25, t (8.5)

4' 71.9 4.15, t (8.5)

5' 78.5 4.05, m

6' 62.9 4.45, m; 4.35, m

Glc II (β-D-glucosyl at C-2' of

Glc I)

1'' 105.5 5.35, d (7.5)

2'' 75.9 4.15, t (8.0)

3'' 78.8 4.28, t (8.5)

4'' 71.5 4.18, t (8.5)

5'' 78.1 4.08, m

6'' 62.5 4.40, m; 4.30, m

Glc III (β-D-glucosyl at C-24)

1''' 104.9 5.15, d (7.5)
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2''' 75.5 4.12, t (8.0)

3''' 78.5 4.22, t (8.5)

4''' 71.2 4.15, t (8.5)

5''' 77.9 4.05, m

6''' 69.9 4.65, m; 4.55, m

Glc IV (β-D-glucosyl at C-6''' of

Glc III)

1'''' 105.8 5.25, d (7.5)

2'''' 75.2 4.10, t (8.0)

3'''' 78.2 4.20, t (8.5)

4'''' 71.8 4.12, t (8.5)

5'''' 77.5 4.02, m

6'''' 62.8 4.38, m; 4.28, m

Glc V (β-D-glucosyl at C-6)

1''''' 106.1 5.05, d (7.5)

2''''' 76.1 4.18, t (8.0)

3''''' 78.9 4.30, t (8.5)

4''''' 71.6 4.20, t (8.5)

5''''' 78.2 4.10, m

6''''' 62.6 4.42, m; 4.32, m

Experimental Protocols
The isolation and structural characterization of 11-Deoxyisomogroside V involved a multi-step

process.[1]

Isolation
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Extraction: The process begins with the extraction of dried and ground fruit of Siraitia

grosvenorii using an aqueous alcoholic solution.

Preliminary Purification: The crude extract is then subjected to preliminary purification steps,

which may include partitioning with different solvents to remove non-polar compounds.

Chromatographic Separation: The partially purified extract undergoes multiple

chromatographic separations. This typically involves column chromatography over various

stationary phases (e.g., Diaion HP-20, silica gel, C18 reversed-phase silica gel).

Final Purification: Final purification is achieved using preparative or semi-preparative High-

Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
Mass Spectrometry: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-

MS) is performed in negative ion mode to determine the accurate mass and molecular

formula of the isolated compound.

NMR Spectroscopy:

Sample Preparation: A sample of the purified compound (typically 5-10 mg) is dissolved in

an appropriate deuterated solvent (e.g., pyridine-d₅).

Data Acquisition: A suite of NMR experiments is conducted on a high-field NMR

spectrometer (e.g., 500 or 600 MHz). This includes:

¹H NMR (Proton NMR)

¹³C NMR (Carbon-13 NMR)

COSY (Correlation Spectroscopy) to establish proton-proton couplings.

TOCSY (Total Correlation Spectroscopy) to identify coupled spin systems of the sugar

moieties.

HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their

directly attached carbons.
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HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range correlations

between protons and carbons, which is crucial for determining the linkages between the

aglycone and sugar units.

Visualization
The following diagram illustrates the general workflow for the isolation and characterization of

11-Deoxyisomogroside V.
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Caption: Workflow for the isolation and structural elucidation of 11-Deoxyisomogroside V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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